![molecular formula C8H13Cl2N3O2 B3003392 Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride CAS No. 2470436-16-7](/img/structure/B3003392.png)
Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride
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Overview
Description
Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride is a useful research compound. Its molecular formula is C8H13Cl2N3O2 and its molecular weight is 254.11. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride is used in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of 7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine, where solvents and bases were examined to optimize reaction conditions (Teng Da-wei, 2012).
- Another application is in the preparation of 5H,10H-diimidazo[1,2-a:1′,2′-d]pyrazine-5,10-dione and its derivatives. These compounds are synthesized through various reactions with anilines to form imidazole-2-carboxamides (J. Dirlam et al., 1980).
Biological and Medicinal Research
- Some derivatives of Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate have been explored for their antimicrobial activity. For instance, novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides have been synthesized and screened for this purpose, showing promising results in some cases (B. Jyothi & N. Madhavi, 2019).
- The compound has also been involved in the synthesis of pyrazolo[1',2':1,2]pyrazolo[4,3-d]tetrazolo[1,5-b]pyridazines, which are examples of new C-nucleosides with potential biological implications (L. Golič et al., 1994).
Other Applications
- It is used in the development of fluorescent molecules and potential agricultural herbicides, such as trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives (Yan‐Chao Wu et al., 2006).
- Additionally, its derivatives are used in chemiluminescence studies, as seen in the synthesis of 3,7-dihydroimidazo[1,2a]pyrazine-3-ones, used to study 'pseudo-flash' chemiluminescence (M. Adamczyk et al., 2003).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with gαq proteins .
Mode of Action
It’s worth noting that similar compounds, such as bim-46174 and its dimeric form bim-46187, are known to silence gαq proteins .
Biochemical Pathways
This leads to the hydrolysis of membrane-bound phosphatidyl-inositol-4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and myo-inositol 1,4,5-trisphosphate (IP3), initiating the release of calcium ions from the endoplasmic or sarcoplasmic reticulum into the cytosol .
Result of Action
Similar compounds known to silence gαq proteins could potentially modulate a wide variety of cellular responses, leading to important physiological functions, such as platelet aggregation, insulin-stimulated glucose transport, as well as pathophysiological consequences, such as heart failure, and cancer .
Properties
IUPAC Name |
methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2.2ClH/c1-13-8(12)6-4-10-7-5-9-2-3-11(6)7;;/h4,9H,2-3,5H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUSXXUJKPFQEIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C2N1CCNC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2470436-16-7 |
Source
|
Record name | methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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